Cas no 2172577-14-7 (5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid)

• Product Name: 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid
• CAS No: 2172577-14-7
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6008233
• PubChem ID: 165820554
• Update Time: 2025-05-26

5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid
• 5-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]-N-methylformamido}pentanoic acid
• 2172577-14-7
• EN300-1559769

• Inchi： 1S/C26H26N2O6/c1-28(14-7-6-12-23(29)30)25(31)24-22(13-15-33-24)27-26(32)34-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,13,15,21H,6-7,12,14,16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： MZVOAGOKUTVGSH-UHFFFAOYSA-N
• SMILES： O(C(NC1C=COC=1C(N(C)CCCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Additional information on 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid

Research Brief on 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid (CAS: 2172577-14-7)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid (CAS: 2172577-14-7) as a promising compound for drug development. This molecule, characterized by its unique structural features, has been the focus of several studies aimed at exploring its potential applications in targeted therapies and bioconjugation strategies.

The compound's structure incorporates a furan-2-yl moiety linked to an N-methylformamido group and a pentanoic acid tail, which is further modified with a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. This design enhances its stability and reactivity, making it particularly useful in peptide synthesis and as a building block for more complex pharmaceutical agents. Recent research has demonstrated its efficacy in facilitating the synthesis of peptide-based drugs, where it serves as a key intermediate.

One of the notable studies published in 2023 investigated the compound's role in the development of novel protease inhibitors. The research team utilized 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid as a scaffold to design inhibitors targeting specific viral proteases. The results indicated high binding affinity and selectivity, suggesting its potential as a therapeutic agent against viral infections. The study also highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS), a widely used method in pharmaceutical manufacturing.

Another significant application of this compound lies in its use as a linker in antibody-drug conjugates (ADCs). A recent publication in the Journal of Medicinal Chemistry detailed its incorporation into ADCs designed for cancer therapy. The Fmoc-protected amino group allowed for precise conjugation to monoclonal antibodies, while the pentanoic acid tail facilitated the attachment of cytotoxic payloads. The resulting ADCs exhibited improved stability and targeted delivery, reducing off-target effects and enhancing therapeutic efficacy.

In addition to its pharmaceutical applications, 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid has also been explored in chemical biology for probing enzyme mechanisms. Researchers have employed this compound as a substrate analog to study the activity of various enzymes, including those involved in post-translational modifications. Its fluorescent properties, derived from the Fmoc group, enable real-time monitoring of enzymatic reactions, providing valuable insights into enzyme kinetics and inhibition.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and scalability for large-scale production. Ongoing research aims to address these issues by modifying the chemical structure to enhance bioavailability and reduce synthetic complexity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-yl-N-methylformamido}pentanoic acid (CAS: 2172577-14-7) represents a versatile and valuable tool in chemical biology and drug development. Its unique structural attributes and diverse applications underscore its potential to contribute to the advancement of targeted therapies and bioconjugation technologies. Future studies will likely focus on expanding its utility and addressing current limitations, paving the way for innovative therapeutic solutions.